Cas no 100502-66-7 (Abrucomstat)

Abrucomstat structure
Abrucomstat structure
Product Name:Abrucomstat
CAS No:100502-66-7
MF:C3H7NO4
MW:121.091981172562
CID:1126892
PubChem ID:10011893
Update Time:2025-04-20

Abrucomstat Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol, mononitrate
    • nitric acid,propane-1,3-diol
    • Abrucomstat
    • 1,3-Propanediole mononitrate
    • DTXSID10760800
    • Abrucomstat [USAN]
    • MFCD31731012
    • WHO 11507
    • 3-(Nitrooxy)propane-1-ol
    • MS-22756
    • UNII-582N19CWP9
    • DA-70456
    • Abrucomstat?
    • 3-nitrooxypropan-1-ol
    • SCHEMBL220976
    • PTMLFFXFTRSBJW-UHFFFAOYSA-N
    • 3-(Nitrooxy)propan-1-ol
    • CHEMBL1817841
    • F83064
    • 3-hydroxypropyl Nitrate
    • 3-NOP
    • AKOS040756411
    • 3-Nitrooxypropanol
    • ABRUCOMSTAT [INN]
    • SY345141
    • HY-139566
    • 100502-66-7
    • 3-Nitroxypropanol
    • 3-Nitroxypropanol; 3-NOP
    • 582N19CWP9
    • CS-0213543
    • 1,3-PROPANEDIOL, 1-NITRATE
    • Inchi: 1S/C3H7NO4/c5-2-1-3-8-4(6)7/h5H,1-3H2
    • InChI Key: PTMLFFXFTRSBJW-UHFFFAOYSA-N
    • SMILES: O(CCCO)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 121.03751
  • Monoisotopic Mass: 121.03750770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 68.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 75.3Ų

Experimental Properties

  • PSA: 103.83

Abrucomstat Pricemore >>

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